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These application notes provide a framework for utilizing the powerful cloud data extraction and
analysis capabilities of MSAB's forensic tools for research purposes. While traditionally used in
law enforcement, the principles of forensically sound data acquisition and analysis can be
invaluable in scientific and drug development research, particularly in studies involving real-
world data from participants.

Introduction to MSAB's Cloud Forensics in a
Research Context

MSAB's suite of tools, including XRY Cloud and XEC Director, offers researchers the ability to
ethically and systematically collect and analyze data from a variety of cloud-based sources.[1]
[2] This is particularly relevant in studies where participants consent to share data from their
personal devices and cloud accounts, such as health and fitness apps, social media, and cloud
storage services.[3][4] The key advantage of using a forensic toolset is the assurance of data
integrity and the creation of a verifiable chain of custody, which are crucial for the reproducibility
and validity of research findings.[5][6][7]

Key MSAB Tools for Researchers:

e XRY Cloud: This tool enables the extraction of data from various cloud services, such as
Google, Apple iCloud, Facebook, and more.[1][8][9][10] Data can be acquired using tokens
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from a participant's mobile device (with consent) or with user-provided credentials.[8][10]

o XEC Director: A centralized management tool that allows for the streamlined management of
data extraction workflows, user permissions, and case files.[11][12][13][14] This is
particularly useful in large-scale studies with multiple researchers and devices to ensure
standardized data collection protocols are followed.[12][15]

o XAMN: A powerful analysis tool that helps researchers to visualize, filter, and analyze the
extracted data to identify relevant information and connections.

Application Note: Longitudinal Health Data Analysis
from Wearables and Health Apps

Objective: To collect and analyze longitudinal health and activity data from research
participants' cloud-backed wearable devices and health applications to study the impact of a
new therapeutic intervention or lifestyle change.

Potential Data Sources: Apple Health, Google Fit, Fitbit, Garmin Connect.[16][17]
Methodology:

This protocol outlines the steps for the ethical collection and analysis of cloud-based health
data. It is imperative to obtain informed consent from all research participants before
proceeding.

Experimental Protocol:

 Informed Consent: Develop a comprehensive informed consent form that clearly explains the
type of data to be collected, how it will be used, and the measures taken to protect
participant privacy.

 Participant Onboarding:
o Schedule a session with the participant to explain the data collection process.

o With the participant's explicit permission and in their presence, use MSAB's XRY Cloud to
securely access the relevant cloud service (e.g., iCloud for Apple Health data, Google
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account for Google Fit data). This can be done by using the "automatic mode" if the
participant's phone is present, which utilizes existing app tokens, or the "manual mode™
where the participant enters their credentials.[8]

o Data Extraction:

o Within XRY Cloud, select the specific application data to be extracted (e.g., Apple Health,
Google Fit).

o Initiate the data extraction process. XRY Cloud will create a forensically sound image of
the selected data, ensuring its integrity.[2]

o All extracted data will be compiled into an XRY Case File.[1]
o Data Analysis:
o Import the XRY Case File into XAMN for analysis.

o Utilize XAMN's filtering and search capabilities to isolate relevant data points, such as step
count, heart rate, sleep patterns, and workout data.

o Export the selected data into a structured format (e.g., CSV) for further statistical analysis.
o Data Management and Security:

o All data extractions and analyses should be managed through XEC Director to maintain a
clear audit trail.[11][13]

o Store all case files on a secure, encrypted server with access limited to authorized
research personnel.

Data Presentation:

The following table provides an example of how quantitative data extracted from health apps
could be summarized for a cohort of participants.
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. Daily Steps  Daily Steps Sleep
Participant Data Sleep
(Pre- (Post- (Hours,
ID Source . . (Hours, Pre-
Intervention Intervention . Post-
Intervention .
) ) Intervention
)
)
P0O01 Apple Health 5,234 7,890 6.5 7.2
P002 Google Fit 4,120 6,540 5.8 6.9
P0O03 Fitbit 6,789 9,123 7.1 7.5
P0O04 Apple Health 8,910 10,345 6.2 7.1
Workflow Diagram:
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Application Note: Analyzing Publicly Available
Social Media Data for Pharmacovigilance

Objective: To systematically collect and analyze publicly available social media data to identify
trends in adverse drug reactions or off-label use of medications.

Potential Data Sources: Twitter, Facebook (public pages/groups), Reddit.

Methodology:
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This protocol outlines a workflow for collecting and analyzing public social media data related
to specific pharmaceutical products. This process must adhere to the terms of service of the
respective social media platforms and all relevant privacy regulations.

Experimental Protocol:

o Keyword and Hashtag Identification: Define a comprehensive list of keywords, hashtags, and
phrases related to the drug of interest, including its brand name, generic name, common
misspellings, and terms associated with potential side effects.

o Data Acquisition:

o Utilize XRY Cloud's capabilities to access and extract data from the selected social media
platforms.[1][18] For public data, this would involve using the platform's API through a
secure and compliant method.

o Specify the search parameters based on the identified keywords and a defined time frame.

» Data Filtering and Analysis:

o Import the extracted data into XAMN.

o Use XAMN's filtering tools to remove irrelevant posts and identify posts that potentially
describe an adverse event.

o Analyze the temporal and geographical distribution of the identified posts.

» Reporting:

o Summarize the findings, including the frequency of mentions of specific side effects and
any emerging trends.

o Visualize the data using charts and graphs to illustrate trends over time and across
different platforms.

Data Presentation:
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The following table illustrates how quantitative data from this type of analysis could be

presented.
. . Keyword/Side Number of
Drug Name Time Period Platform .
Effect Mentions
Drug X Q1 2025 Twitter "DrugX rash" 152
] "DrugX
Drug X Q1 2025 Twitter 234
headache"
, "DrugX side
Drug X Q1 2025 Reddit 89
effects”
] "Drug¥Y
Drug Y Q1 2025 Twitter ) . 78
insomnia

Logical Relationship Diagram:

Pharmacovigilance Data Analysis Logic
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Pharmacovigilance Data Analysis Logic

General Protocols for Maintaining Research
Integrity

When using digital forensics tools in a research setting, it is crucial to adhere to strict protocols
to ensure the integrity and reproducibility of the research.

e Chain of Custody: Maintain a detailed log of all actions taken with the digital evidence, from
acquisition to analysis and storage.[5][7] XEC Director can help automate and centralize this
logging process.[13][15]

o Data Preservation: Always work on a forensic copy (image) of the original data. The original
evidence should be preserved in an unaltered state.[6][19]

» Validation and Verification: The methods used for data extraction and analysis should be
documented in sufficient detail to allow for independent verification.

o Ethical Considerations: All research involving human participants must be approved by an
Institutional Review Board (IRB) or a research ethics committee. The principles of informed
consent, privacy, and data anonymization (where appropriate) must be strictly followed.

By integrating the robust capabilities of MSAB's cloud forensics tools into a methodologically
sound and ethically compliant research framework, researchers, scientists, and drug
development professionals can unlock new avenues for data-driven discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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